UR-144 N-(2-hydroxypentyl) metabolite
Overview
Description
UR-144 N-(2-hydroxypentyl) isomer is a synthetic cannabinoid that differs from the parent compound, UR-144, by the addition of a hydroxyl group to the alkyl chain. It is a potential metabolite of UR-144, based on the first pass metabolism of similar compounds by cytochrome P450 in the liver. The physiological and toxicological properties of this compound have not been studied. This product is intended for forensic and research applications.
Scientific Research Applications
Detection in Hair Samples
A study by Park et al. (2014) described a method for detecting UR-144 and its metabolites, including UR-144 N-(2-hydroxypentyl), in hair samples. This method helps prove the use of synthetic cannabinoids by excluding the possibility of passive smoke exposure (Park et al., 2014).
Metabolite Detection in Urine
Grigoryev et al. (2013) detected phase I metabolites of UR-144 in urine samples from patients with suspected drug intoxication. The study highlights the detection of mono-hydroxylated metabolites of UR-144 as a method to establish UR-144 ingestion (Grigoryev et al., 2013).
Structural Elucidation of Metabolites
Watanabe et al. (2018) characterized several metabolites of synthetic cannabinoid UR-144 using NMR spectroscopy. This study is significant for understanding the structural aspects of UR-144 metabolites, which is crucial for forensic and toxicological analyses (Watanabe et al., 2018).
Forensic and Clinical Investigations
A study by Wohlfarth et al. (2013) focused on identifying major urinary targets of XLR-11 metabolism, a synthetic cannabinoid similar to UR-144. The study provided crucial data for forensic and clinical investigations related to synthetic cannabinoid intake (Wohlfarth et al., 2013).
Analysis of Pyrolysis Products
Adamowicz et al. (2013) examined UR-144 and its pyrolysis product in blood and their metabolites in urine. This study is vital for understanding the effects of UR-144 and its degradation products, especially in cases of intoxication (Adamowicz et al., 2013).
properties
Molecular Formula |
C21H29NO2 |
|---|---|
Molecular Weight |
327.5 |
InChI |
InChI=1S/C21H29NO2/c1-6-9-14(23)12-22-13-16(15-10-7-8-11-17(15)22)18(24)19-20(2,3)21(19,4)5/h7-8,10-11,13-14,19,23H,6,9,12H2,1-5H3 |
InChI Key |
ZEPXGQZTNGWWTF-UHFFFAOYSA-N |
SMILES |
O=C(C1C(C)(C)C1(C)C)C2=CN(CC(O)CCC)C3=C2C=CC=C3 |
synonyms |
(1-(2-hydroxypentyl)-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone |
Origin of Product |
United States |
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